Cas no 183062-97-7 (2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanedioic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanedioic acid
• CAS No: 183062-97-7
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• MDL: MFCD11519005
• CID: 839325
• PubChem ID: 57383495
• Update Time: 2025-04-19

2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-Butoxycarbonyl)azetidin-3-yl)malonic acid
• 2-(1-tert-butoxy carbonyl azetidin-3-yl) malonic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]propanedioic acid
• 1-[(1,1-Dimethylethoxy)carbonyl]-3-azetidinyl]propanedioic acid
• 2-[1-[(tert-Butoxy)carbonyl]-3-azetidinyl]propanedioic acid
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanedioic acid
• 183062-97-7
• DB-337440
• SB50858
• [1-(tert-Butoxycarbonyl)azetidin-3-yl]propanedioic acid
• 2-(1-(tert-Butoxycarbonyl)azetidin-3-yl)malonicacid
• 2-(1-tert-butoxy carbonyl azetidin-3-yl)malonic acid
• DTXSID50725377
• CS-0333790
• AKOS016005518
• AS-33294

• MDL： MFCD11519005
• Inchi： 1S/C11H17NO6/c1-11(2,3)18-10(17)12-4-6(5-12)7(8(13)14)9(15)16/h6-7H,4-5H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： WORKXXJEHCMZEG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)O)C(=O)O)C1)=O

Computed Properties

• Exact Mass: 259.10561
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.360
• Boiling Point: 448 ºC
• Flash Point: 225 ºC
• PSA: 104.14